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Compound of Interest

Compound Name: C.l. Direct yellow 27

Cat. No.: B12372912

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the toxicity of Direct Yellow dyes on aquatic
organisms, focusing on Direct Yellow 27, Direct Yellow 50, and Direct Yellow 86. The
information is compiled from available literature and presented to aid in the environmental risk
assessment of these compounds. While comprehensive data for each specific dye is limited,
this guide summarizes the existing knowledge on azo direct dyes and highlights areas where
further research is needed.

Quantitative Toxicity Data

The following tables summarize the available quantitative toxicity data for Direct Yellow dyes
and the broader category of azo direct dyes. It is important to note that specific toxicity values
for Direct Yellow 27 and 86 are largely unavailable in the public domain, representing a
significant data gap.

Table 1: Acute Toxicity of Azo Direct Dyes to Aquatic Organisms
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. . Exposure Toxicity Value
Organism Endpoint . Reference
Duration (mglL)
Fish (general) LC50 48-96 hours 75 to >1000 [1]
Rainbow Trout
(Oncorhynchus LC50 48 hours 75 [1]
mykiss)

0.35 to 2.95 (for

Daphnia magna )
EC50 48 hours a selection of 10 N/A

(Water Flea)
dyes)

Table 2: Chronic Toxicity of Azo Direct Dyes to Aquatic Organisms

Exposure Toxicity Value

Organism Endpoint . Reference
Duration (mglL)
Daphnia magna NOEC
) 21 days 1.25 [1]
(Water Flea) (reproduction)
Daphnia magna LOEC
21 days 25 [1]

(Water Flea) (reproduction)

Table 3: Toxicity Data for Specific Direct Yellow Dyes

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/screening-assessment-1.html
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/screening-assessment-1.html
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/screening-assessment-1.html
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/screening-assessment-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Toxicity
. . Exposure
Dye Organism Endpoint . Value/Obser Reference
Duration .
vation
Reduction
) . from 96.7%
Direct Yellow Daphnia ]
Mortality Rate 96 hours to 43.3% [2]
50 magna
after
treatment
Direct Yellow  Agquatic Data not
27 Organisms available
"no data
Direct Yellow Aquatic available" on
86 Organisms Safety Data
Sheet

Experimental Protocols

The following are standardized experimental protocols from the Organisation for Economic Co-
operation and Development (OECD) for assessing the toxicity of chemicals to aquatic
organisms. These methodologies are widely accepted for regulatory purposes.

OECD 203: Fish, Acute Toxicity Test

This test determines the concentration of a substance that is lethal to 50% of a test fish
population (LC50) over a 96-hour period.

o Test Organism: A suitable fish species, such as Rainbow Trout (Oncorhynchus mykiss) or
Zebrafish (Danio rerio), is selected.

o Exposure: Fish are exposed to a range of concentrations of the test substance in a static or
semi-static system for 96 hours. A control group is maintained in water without the test
substance.

» Observation: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.
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» Data Analysis: The LC50 value and its confidence limits are calculated at the end of the
exposure period.

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test

This test evaluates the effect of a substance on the growth of freshwater algae, determining the
concentration that inhibits growth by 50% (EC50).

o Test Organism: A common green alga, such as Pseudokirchneriella subcapitata or
Scenedesmus subspicatus, is used.

o Exposure: Algal cultures are exposed to a series of concentrations of the test substance in a
nutrient-rich medium for 72 hours under constant light and temperature.

o Measurement: Algal growth is measured at 24, 48, and 72 hours by cell counts or another
biomass surrogate.

Data Analysis: The EC50 for growth rate inhibition is calculated.

OECD 202: Daphnia sp. Acute Immobilisation Test

This test assesses the acute toxicity of a substance to Daphnia magna, a key aquatic
invertebrate. The endpoint is the concentration that immobilizes 50% of the daphnids (EC50).

Test Organism: Young Daphnia magna (<24 hours old) are used.

Exposure: Daphnids are exposed to a range of concentrations of the test substance for 48
hours in a static system.

Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

Data Analysis: The EC50 value at 48 hours is calculated.

Visualizations
Experimental Workflow for Aquatic Toxicity Testing

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Experimental Workflow for Aquatic Toxicity Testing
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Caption: A generalized workflow for conducting aquatic toxicity tests.

Potential Signaling Pathways and Cellular Targets of
Azo Dye Toxicity

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12372912?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Conceptual Diagram of Azo Dye Toxicity Mechanisms
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Caption: Potential mechanisms of azo dye toxicity in aquatic organisms.

Conclusion

The available data indicate that azo direct dyes, as a class, can be toxic to aquatic organisms.
Fish and daphnids are susceptible, with reproductive endpoints in invertebrates appearing
particularly sensitive. However, a significant lack of publicly available, specific toxicity data for
Direct Yellow 27, Direct Yellow 50, and Direct Yellow 86 hinders a detailed comparative risk
assessment. To ensure a comprehensive understanding of the environmental impact of these
specific dyes, further research using standardized testing protocols is crucial. The experimental
workflows and conceptual diagrams provided in this guide offer a framework for conducting
such assessments and for hypothesizing potential mechanisms of toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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